Cas no 86761-37-7 (Acetic acid--[(1-chloro-3-hydroxypropan-2-yl)oxy]methyl acetate (1/1))

• Product Name: Acetic acid--[(1-chloro-3-hydroxypropan-2-yl)oxy]methyl acetate (1/1)
• CAS No: 86761-37-7
• MF: C₈H₁₅ClO₆
• MW: 242.654102563858
• CID: 2809517
• PubChem ID: 71406044
• Update Time: 2025-04-21

Acetic acid--[(1-chloro-3-hydroxypropan-2-yl)oxy]methyl acetate (1/1) Chemical and Physical Properties

Names and Identifiers

• 86761-37-7
• Acetic acid--[(1-chloro-3-hydroxypropan-2-yl)oxy]methyl acetate (1/1)
• DTXSID80826664

• Inchi： 1S/C6H11ClO4.C2H4O2/c1-5(9)10-4-11-6(2-7)3-8;1-2(3)4/h6,8H,2-4H2,1H3;1H3,(H,3,4)
• InChI Key： ONQJDXOAKWOFDM-UHFFFAOYSA-N
• SMILES： ClCC(CO)OCOC(C)=O.OC(C)=O

Computed Properties

• Exact Mass: 242.0557159Da
• Monoisotopic Mass: 242.0557159Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 148
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1Ų